Cas no 1807076-92-1 (5-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine
• CAS No: 1807076-92-1
• MF: C₇H₂F₂IN₃O₂
• MW: 325.010960102081
• CID: 4876256
• Update Time: 2025-10-28

5-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine

• Inchi： 1S/C7H2F2IN3O2/c8-7(9)5-4(10)6(13(14)15)3(1-11)2-12-5/h2,7H
• InChI Key： YOYOSFFMYUZZTH-UHFFFAOYSA-N
• SMILES： IC1=C(C(C#N)=CN=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 5-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine

5-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine (CAS No. 1807076-92-1)

5-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, identified by the CAS number 1807076-92-1, is characterized by its unique combination of functional groups: a cyano group at position 5, a difluoromethyl group at position 2, an iodo group at position 3, and a nitro group at position 4 on a pyridine ring. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various research and industrial applications.

The synthesis of 5-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine involves multi-step organic reactions that require precise control over reaction conditions to achieve high purity and yield. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, reducing costs and improving efficiency. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining its structural integrity.

The electronic properties of 5-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine make it an attractive candidate for applications in the field of materials science. The presence of electron-withdrawing groups such as the cyano and nitro groups enhances the molecule's ability to participate in π-conjugation, which is crucial for applications in organic electronics. Recent studies have explored its potential as a building block for advanced materials such as conductive polymers and organic semiconductors. These materials are expected to find use in next-generation electronic devices, including flexible displays and wearable technology.

In pharmacology, 5-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine has shown promise as a lead compound for drug discovery. Its unique combination of functional groups allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Researchers have reported that this compound exhibits selective activity against certain enzymes and receptors, making it a potential candidate for the development of novel therapeutic agents. For example, recent studies have highlighted its potential as an anti-inflammatory agent due to its ability to inhibit specific pro-inflammatory pathways.

The structural versatility of 5-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine also makes it an ideal substrate for further chemical modifications. By introducing additional functional groups or altering existing ones, researchers can explore new chemical space and discover novel compounds with enhanced properties. This approach has been successfully employed in combinatorial chemistry and high-throughput screening campaigns aimed at identifying new drug candidates.

In terms of environmental impact, the handling and disposal of 5-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine require careful consideration due to its complex structure and potential toxicity. Recent studies have focused on understanding its environmental fate and developing sustainable methods for its production and waste management. These efforts are aligned with global initiatives to promote green chemistry and reduce the ecological footprint of chemical industries.

The study of 5-Cyano-2-(difluoromethyl)-3-iodo-4-nitropyridine continues to be an active area of research across multiple disciplines. Its unique properties offer opportunities for innovation in materials science, pharmacology, and beyond. As researchers continue to explore its potential applications and optimize its synthesis and utilization, this compound is poised to play a significant role in advancing scientific knowledge and technological progress.